![molecular formula C16H20N4O B4231633 N-methyl-N-(1-methyl-4-piperidinyl)-6-quinoxalinecarboxamide](/img/structure/B4231633.png)
N-methyl-N-(1-methyl-4-piperidinyl)-6-quinoxalinecarboxamide
Overview
Description
N-methyl-N-(1-methyl-4-piperidinyl)-6-quinoxalinecarboxamide, commonly known as QX-314, is a quaternary lidocaine derivative that has gained attention in the scientific community for its potential use as a local anesthetic. Unlike traditional local anesthetics, QX-314 has the ability to block pain signals without affecting motor function, making it a promising candidate for pain management.
Mechanism of Action
QX-314 works by blocking voltage-gated sodium channels in sensory neurons, preventing the transmission of pain signals. Unlike traditional local anesthetics, QX-314 is unable to penetrate the cell membrane on its own. However, when combined with a positively charged molecule, such as capsaicin, it is able to enter the cell and block pain signals.
Biochemical and Physiological Effects:
QX-314 has been found to have minimal effects on cardiac function and blood pressure, making it a promising candidate for pain management. However, further research is needed to fully understand its potential side effects and long-term effects on the body.
Advantages and Limitations for Lab Experiments
One advantage of QX-314 is its ability to selectively block pain signals without affecting motor function. This makes it a promising candidate for pain management, particularly in cases where traditional local anesthetics are not effective. However, its inability to penetrate the cell membrane on its own can make it difficult to use in certain applications.
Future Directions
There are several potential future directions for research on QX-314. One area of interest is its potential use in combination with other drugs for pain management. Another area of interest is its potential use in other applications, such as the treatment of arrhythmias. Further research is needed to fully understand the potential benefits and limitations of QX-314 in these and other areas.
Scientific Research Applications
QX-314 has been extensively studied for its potential use as a local anesthetic. In particular, it has been investigated for its ability to block pain signals in sensory neurons. One study found that QX-314, when applied topically, was able to block pain signals in mice without affecting motor function. Another study found that QX-314, when combined with capsaicin, was able to block pain signals in human volunteers.
Properties
IUPAC Name |
N-methyl-N-(1-methylpiperidin-4-yl)quinoxaline-6-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O/c1-19-9-5-13(6-10-19)20(2)16(21)12-3-4-14-15(11-12)18-8-7-17-14/h3-4,7-8,11,13H,5-6,9-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACQDFSSIKDIHCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)C(=O)C2=CC3=NC=CN=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.